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Compound of Interest

Compound Name: Methyl propiolate

Cat. No.: B050738

Methyl propiolate is a highly flammable and hazardous chemical that requires strict safety
protocols to be handled safely in a laboratory setting. This guide provides essential information
on personal protective equipment (PPE), safe handling procedures, and disposal plans to
ensure the well-being of researchers, scientists, and drug development professionals.

Hazard Summary

Methyl propiolate is a clear, colorless liquid that presents the following primary hazards:

» Flammability: It is a highly flammable liquid and vapor, with a flash point of 10°C.[1] Vapors
can form explosive mixtures with air and may travel to an ignition source and flash back.[2]

» Health Hazards: It is a lachrymator, meaning it can cause tearing.[1][3] It is irritating to the
skin, eyes, and respiratory system.[1][3][4][5] Ingestion may lead to gastrointestinal irritation
and central nervous system depression.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling methyl propiolate.
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PPE Category Item Specification
Must conform to OSHA's 29
Eye and Face Protection Safety Goggles CFR 1910.133 or European

Standard EN166.[1][2]

Face Shield

An 8-inch minimum face shield

is recommended in addition to

goggles.[6]

Skin Protection

Gloves

Chemical resistant gloves.
Specific material and thickness
should be chosen based on
the task and potential for
exposure. It is crucial to
inspect gloves for any signs of
degradation before use and
dispose of them properly after
handling the chemical.[6][7]

Protective Clothing

Flame-retardant and antistatic
protective clothing is required.
[4] A complete suit protecting
against chemicals should be

worn.[8]

Respiratory Protection

Respirator

A respiratory protection
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149
must be followed.[1] For
activities with a higher risk of
inhalation, a full-face respirator
with multi-purpose combination
(US) or type ABEK (EN 14387)
respirator cartridges is
recommended.[4][6][8] In
situations with high airborne

contaminant concentrations, a
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positive-pressure supplied-air

respirator may be necessary.

Operational Plan: Step-by-Step Handling Procedure

1.

Engineering Controls and Preparation:

Work in a well-ventilated area, preferably within a certified chemical fume hood.[1]
Ensure that an eyewash station and a safety shower are readily accessible.[1]

Use explosion-proof electrical, ventilating, and lighting equipment.[5]

Ground and bond all containers and receiving equipment to prevent static discharge.[4][5]

Remove all potential ignition sources from the handling area, including open flames, sparks,
and hot surfaces.[4][5]

. Donning PPE:

Before entering the handling area, correctly don all required PPE as specified in the table
above.

. Handling Methyl Propiolate:

Use non-sparking tools for all operations.[4][5]
Handle the chemical with care to avoid contact with skin, eyes, and clothing.[1]

Keep the container tightly closed when not in use.[4]

. Post-Handling:

After handling, wash hands and face thoroughly.[4]
Remove and properly dispose of contaminated gloves and other disposable PPE.

Contaminated clothing should be removed immediately and washed before reuse.[1]
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Disposal Plan

1.

Waste Collection:

All waste containing methyl propiolate, including contaminated consumables and absorbent
materials, must be collected in a designated, properly labeled, and sealed hazardous waste
container.

. Spill Management:

In case of a spill, evacuate non-essential personnel from the area.

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, sand, or
earth.[1]

Collect the absorbed material using non-sparking tools and place it in a suitable, closed
container for disposal.[1]

Do not allow the spilled chemical to enter drains.[4]

. Final Disposal:

All methyl propiolate waste must be disposed of as hazardous waste.[9]

Disposal should be carried out in accordance with all applicable local, regional, and national
laws and regulations. Do not attempt to dispose of this chemical through normal waste
streams.

Below is a workflow diagram illustrating the safe handling of Methyl Propiolate.
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Caption: Workflow for the safe handling and disposal of Methyl Propiolate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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